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Compound of Interest

2-Chloro-6-morpholinonicotinic
Compound Name: _
acid

Cat. No.: B1469763

Essential Safety and Handling Guide for 2-
Chloro-6-morpholinonicotinic Acid

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chloro-6-morpholinonicotinic acid
(CAS No. 1293385-31-5) is publicly available. The following information is synthesized from
safety data for structurally similar compounds, including 6-Chloro-2-morpholinonicotinic acid, 2-
Chloronicotinic acid, morpholine, and general chlorinated pyridine derivatives. It is imperative to
handle this compound with caution and to perform a thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Chloro-6-morpholinonicotinic acid. The
procedural guidance herein is intended to promote laboratory safety and ensure proper
chemical handling from acquisition to disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 2-Chloro-6-morpholinonicotinic acid is anticipated to be
harmful if swallowed or inhaled, and to cause skin and serious eye irritation. The morpholine
moiety suggests a potential for corrosivity. Therefore, a stringent PPE protocol is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

) ) Protects against splashes and
] Chemical safety goggles with a ] )
Eye Protection ) dust, which can cause serious
face shield. o
eye irritation or damage.

Provides a barrier against skin
Hand Protection Nitrile or neoprene gloves. contact, which may cause
irritation.[1]

] A fully buttoned laboratory Prevents contamination of
Body Protection ] ]
coat. personal clothing and skin.[1]

) - ) Minimizes inhalation of dust or
, Use in a certified chemical _
Respiratory ; hood vapors, which may be harmful.
ume hood.
[1]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to mitigate the risks associated with 2-Chloro-6-
morpholinonicotinic acid.

Engineering Controls:

¢ Always handle this compound within a certified chemical fume hood to ensure adequate
ventilation.[1]

¢ An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.

Handling Procedures:
» Before use, ensure all necessary PPE is correctly worn.
e Weigh and transfer the compound in a fume hood to avoid generating dust.

» Keep containers tightly closed when not in use to prevent the absorption of moisture and
contamination.[1]
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» Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.
Storage:

o Store in a cool, dry, and well-ventilated area.[1]
o Keep the container tightly sealed.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

Disposal Plan

All waste materials must be treated as hazardous.

Table 2: Disposal Guidelines

Waste Type Disposal Procedure

) ) Collect in a clearly labeled, sealed container for
Solid Chemical _
hazardous chemical waste.

_ Dispose of as hazardous waste in accordance
Contaminated PPE e ,
with institutional and local regulations.

Rinse thoroughly with an appropriate solvent,
) collect the rinsate as hazardous waste, and then
Empty Containers ) ) )
dispose of the container as directed by your

institution's safety office.

Dispose of all waste through a licensed hazardous waste disposal company. Do not dispose of
down the drain or in general trash.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure.
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Table 3: Emergency Response Protocol

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and plenty of water for
at least 15 minutes. Seek medical attention if

irritation persists.[1]

Move the individual to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek immediate
medical attention.
i Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Experimental Workflow and Safety Integration

The following diagram illustrates the integration of safety measures throughout the

experimental workflow when using 2-Chloro-6-morpholinonicotinic acid.

Cathor Materials |52t First Don PPE
ather Materials e ) Work in Fume Hood Weigh Compound issolve in Solvent

Click to download full resolution via product page

Caption: Workflow integrating safety steps for handling 2-Chloro-6-morpholinonicotinic acid.

Logical Relationship of Safety Measures
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The following diagram outlines the logical hierarchy of controls for safely handling this
chemical, from most to least effective.

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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